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Compound of Interest

Compound Name: p-Tolyl benzoate

Cat. No.: B1584696 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of p-tolyl benzoate (CAS 614-34-6),

a versatile aromatic ester. It covers its physicochemical properties, synthesis protocols, key

applications, and biological mechanism of action, presented in a format tailored for scientific

and research applications.

Physicochemical Properties
p-Tolyl benzoate, also known as 4-methylphenyl benzoate or p-cresyl benzoate, is a white

crystalline solid.[1][2][3] Its core chemical and physical characteristics are summarized below.
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Property Value Source

CAS Number 614-34-6 [1][4]

Molecular Formula C₁₄H₁₂O₂ [1][5]

Molecular Weight 212.24 g/mol [1][5]

Melting Point 70-72 °C [1][2][6]

Boiling Point 316 °C (estimated) [1]

Appearance
Colorless or white plate-like

crystals
[1][3]

Solubility

Insoluble in water; soluble in

ethanol, methanol,

isopropanol, and most perfume

oils.[1][4][7]

Vapor Pressure 0.000407 mmHg at 25°C [6]

LogP 3.52 [8]

Synthesis of p-Tolyl Benzoate
The primary method for synthesizing p-tolyl benzoate is through the esterification of a benzoic

acid derivative with p-cresol.[5] A common laboratory-scale procedure involves the reaction of

benzoyl chloride with the sodium salt of p-cresol.[1][3]

Experimental Protocol: Synthesis from p-Cresol and Benzoyl Chloride

This protocol outlines a standard procedure for the preparation of p-tolyl benzoate.

Materials:

p-Cresol

Sodium hydroxide

Benzoyl chloride
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Solvent (e.g., dichloromethane or toluene)

Anhydrous magnesium sulfate or sodium sulfate

Distilled water

Procedure:

Preparation of Sodium p-Cresolate:

In a round-bottom flask equipped with a magnetic stirrer, dissolve a specific molar

equivalent of p-cresol in a suitable solvent.

Slowly add one molar equivalent of aqueous sodium hydroxide solution to the flask while

stirring.

Continue stirring until the p-cresol has completely reacted to form the sodium salt. The

resulting solution is sodium p-cresolate.

Esterification Reaction:

Cool the flask containing the sodium p-cresolate solution in an ice bath.

Slowly add one molar equivalent of benzoyl chloride to the cooled solution with vigorous

stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

continue stirring for several hours or until the reaction is complete (monitoring by thin-layer

chromatography is recommended).

Work-up and Purification:

Transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with a dilute acid solution (e.g., 5% HCl) to neutralize

any unreacted base, followed by a saturated sodium bicarbonate solution to remove any

unreacted benzoyl chloride and benzoic acid, and finally with brine.
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Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and remove the solvent from the filtrate under reduced pressure

using a rotary evaporator.

The crude p-tolyl benzoate can be further purified by recrystallization from a suitable

solvent such as ethanol or a hexane/ethyl acetate mixture to yield pure, crystalline p-tolyl
benzoate.

Logical Workflow for Synthesis and Purification
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Caption: Workflow for the synthesis and purification of p-tolyl benzoate.
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Applications in Research and Drug Development
p-Tolyl benzoate serves as a valuable intermediate in organic synthesis and has been

investigated for its potential applications in medicinal chemistry and drug delivery.

Organic Synthesis: It is utilized as a starting material for the synthesis of more complex

molecules and as a protecting group for alcohols and phenols.[5]

Drug Delivery and Prodrugs: The ester linkage in p-tolyl benzoate can be enzymatically

cleaved in vivo. This property makes it a candidate for use in prodrug design, where the

benzoate or p-cresol moiety could be attached to a pharmacologically active agent to

improve its pharmacokinetic properties, such as absorption or duration of action.[5] The

benzoate portion, for instance, is used in drugs like rizatriptan benzoate to enhance

bioavailability.[5]

Enzyme Studies: It is employed as a model substrate for studying enzyme-catalyzed ester

hydrolysis, providing insights into the mechanisms of esterases.[5]

Fragrance and Flavor Industry: p-Tolyl benzoate is used in the fragrance industry as a

fixative and modifier in floral scents.[1][3]

Biological Activity and Mechanism of Action
The primary mechanism of action of p-tolyl benzoate in a biological system is its hydrolysis

into benzoic acid and p-cresol.[5] This reaction is typically catalyzed by esterase enzymes.[5]

The resulting metabolites, benzoic acid and p-cresol, are then further metabolized and

excreted. The toxicity profile of p-tolyl benzoate is therefore closely related to that of its

hydrolysis products.

Hydrolysis of p-Tolyl Benzoate

p-Tolyl Benzoate Esterase

Benzoic AcidHydrolysis

p-Cresol

Hydrolysis
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Caption: Enzymatic hydrolysis of p-tolyl benzoate.

Spectroscopic Data
The identity and purity of p-tolyl benzoate can be confirmed using various spectroscopic

techniques.

Infrared (IR) Spectroscopy: The IR spectrum will show characteristic strong absorption bands

for the C=O stretch of the ester group.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR spectra can be

used to confirm the structure. The ¹H NMR spectrum will show distinct signals for the

aromatic protons of the benzoate and p-tolyl groups, as well as a singlet for the methyl

protons.

Mass Spectrometry (MS): Mass spectrometry can be used to determine the molecular weight

of the compound.[9]

For detailed spectra, refer to chemical databases such as ChemicalBook and SpectraBase.[9]

[10]

Safety Information
p-Tolyl benzoate is reported to be moderately toxic by ingestion and a skin irritant.[1][3][11]

When heated to decomposition, it may emit acrid smoke and irritating fumes.[1][3] Appropriate

personal protective equipment should be worn when handling this compound. For detailed

safety information, consult the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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